Cas no 1250998-79-8 (tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate)

• Product Name: tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate
• CAS No: 1250998-79-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 2760613
• PubChem ID: 72207241
• Update Time: 2025-05-24

tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate
• 1250998-79-8
• 9-BOC-5-OXA-2,9-DIAZASPIRO[3.6]DECANE
• P11708
• tert-Butyl5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate
• PB11110
• CS-0057336

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-5-4-6-16-12(9-14)7-13-8-12/h13H,4-9H2,1-3H3
• InChI Key： IBCUQKYSJDDKMC-UHFFFAOYSA-N
• SMILES： O1CCCN(C(=O)OC(C)(C)C)CC21CNC2

Computed Properties

• Exact Mass: 242.16304257Da
• Monoisotopic Mass: 242.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate

tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate: A Comprehensive Overview

tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate, also known by its CAS number 1250998-79-8, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule consists of a spiro ring system, which is a rare structural motif in organic compounds, making it an intriguing subject for both theoretical and experimental studies.

The spirocyclic structure of tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate comprises two interconnected rings: a six-membered ring and a three-membered ring. The six-membered ring contains an oxygen atom (hence the "5-oxa" designation), while the three-membered ring includes two nitrogen atoms (denoted by "2,9-diaza"). This arrangement creates a highly strained and rigid framework, which is both challenging to synthesize and potentially useful in various applications.

Recent advancements in synthetic chemistry have enabled the efficient construction of spirocyclic compounds like tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate. Researchers have employed various strategies, including intramolecular cyclization reactions and transition-metal-catalyzed coupling processes, to assemble these complex structures. These methods not only highlight the ingenuity of modern synthetic techniques but also pave the way for the exploration of novel chemical entities with unique properties.

In terms of biological activity, tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate has shown promise as a potential lead compound in drug discovery programs. Its spirocyclic framework provides a platform for modulating pharmacokinetic properties such as solubility and bioavailability, which are critical factors in drug development. Additionally, the presence of nitrogen atoms within the ring system may confer hydrogen bonding capabilities, enhancing its interactions with biological targets.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Quantum mechanical calculations have revealed insights into its electronic structure, stability, and reactivity, while molecular modeling studies have predicted its potential binding modes with various biomolecules. These computational approaches complement experimental work and accelerate the discovery process.

In conclusion, tert-butyl 5-oxa-2,9-diazaspiro[3.6]decane-9-carboxylate represents a fascinating example of how complex organic structures can be harnessed for scientific advancement. With ongoing research into its synthesis, properties, and applications, this compound continues to be a focal point in contemporary chemical research.